Cas no 1804251-64-6 (3-(3-Chloropropanoyl)-2-hydroxymandelic acid)

• Product Name: 3-(3-Chloropropanoyl)-2-hydroxymandelic acid
• CAS No: 1804251-64-6
• MF: C₁₁H₁₁ClO₅
• MW: 258.655042886734
• CID: 4797103
• Update Time: 2025-06-29

3-(3-Chloropropanoyl)-2-hydroxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chloropropanoyl)-2-hydroxymandelic acid

• Inchi： 1S/C11H11ClO5/c12-5-4-8(13)6-2-1-3-7(9(6)14)10(15)11(16)17/h1-3,10,14-15H,4-5H2,(H,16,17)
• InChI Key： ZGDCCJYIKXNXBU-UHFFFAOYSA-N
• SMILES： ClCCC(C1=CC=CC(C(C(=O)O)O)=C1O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 294
• XLogP3: 1.2
• Topological Polar Surface Area: 94.8

Additional information on 3-(3-Chloropropanoyl)-2-hydroxymandelic acid

Introduction to 3-(3-Chloropropanoyl)-2-hydroxymandelic Acid (CAS No. 1804251-64-6)

3-(3-Chloropropanoyl)-2-hydroxymandelic acid, identified by the chemical compound code CAS No. 1804251-64-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, exhibits a blend of functionalities that make it a promising candidate for various biochemical applications. The presence of both a chloropropanoyl moiety and a 2-hydroxymandelic acid moiety imparts distinct reactivity and potential biological activity, which are being extensively explored in contemporary research.

The molecular structure of 3-(3-Chloropropanoyl)-2-hydroxymandelic acid consists of a benzene ring substituted with a hydroxyl group at the 2-position and an ester-like functionality derived from the 3-chloropropanoyl group attached to the 3-position of the benzene ring. This configuration suggests potential roles in drug design, particularly as a precursor or intermediate in the synthesis of more complex pharmacophores. The chloropropanoyl group, in particular, is known for its ability to participate in nucleophilic substitution reactions, making it valuable for constructing diverse molecular architectures.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways with high specificity. 3-(3-Chloropropanoyl)-2-hydroxymandelic acid has been studied for its potential applications in the synthesis of enzyme inhibitors and other therapeutic agents. Its structural features align well with the requirements for binding to biological targets, such as enzymes and receptors, which are critical for drug development. The hydroxyl group at the 2-position provides a site for hydrogen bonding interactions, while the ester functionality can be further modified to enhance binding affinity.

One of the most compelling aspects of 3-(3-Chloropropanoyl)-2-hydroxymandelic acid is its versatility in synthetic chemistry. Researchers have leveraged its reactivity to develop new synthetic routes to more complex molecules. For instance, the chloropropanoyl group can be hydrolyzed or transesterified to introduce different functional groups, allowing for fine-tuning of the compound's properties. This flexibility has made it a valuable tool in medicinal chemistry, where rapid iteration and structural diversification are essential.

Recent studies have also highlighted the potential of 3-(3-Chloropropanoyl)-2-hydroxymandelic acid in addressing specific therapeutic challenges. For example, its derivatives have been investigated as candidates for treating neurological disorders due to their ability to interact with neurotransmitter receptors. The precise positioning of functional groups on the benzene ring allows for selective modulation of receptor activity, which is crucial for developing drugs with minimal side effects. Additionally, the compound's structural similarity to naturally occurring metabolites suggests that it could have roles in metabolic pathways or serve as a scaffold for enzyme inhibition.

The synthesis of 3-(3-Chloropropanoyl)-2-hydroxymandelic acid itself is an intricate process that requires careful optimization to ensure high yield and purity. Modern synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to streamline the production process. These advanced techniques not only improve efficiency but also allow for greater control over reaction outcomes, enabling researchers to produce tailored derivatives with desired properties.

In conclusion, 3-(3-Chloropropanoyl)-2-hydroxymandelic acid (CAS No. 1804251-64-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its potential applications in drug development, particularly as an intermediate for synthesizing bioactive molecules, are being actively explored by researchers worldwide. As our understanding of biological systems continues to evolve, compounds like this are poised to play crucial roles in addressing complex therapeutic challenges and improving patient outcomes.